1H-Benzotriazole, 1-methyl-5-nitro-
Cat. No. B1296421
M. Wt: 178.15 g/mol
InChI Key: BQPFSSQRLBUMQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:1][n:2]1[n:3][n:4][c:5]2[c:6]1[cH:7][cH:8][c:9]([N+:11]([O-:12])=[O:13])[cH:10]2.[ClH:17].[Sn:14]([Cl:15])[Cl:16]>>[CH3:1][n:2]1[n:3][n:4][c:5]2[c:6]1[cH:7][cH:8][c:9]([NH2:11])[cH:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cn1nnc2cc([N+](=O)[O-])ccc21
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cl
|
|
Name
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Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
Cl[Sn]Cl
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
Cn1nnc2cc(N)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
